N-[1-(4-morpholinylcarbonyl)-2-(2-thienyl)vinyl]benzamide

• IUPAC Name: N-[(E)-3-morpholin-4-yl-3-oxo-1-thiophen-2-ylprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C18H18N2O3S/c21-17(14-5-2-1-3-6-14)19-16(13-15-7-4-12-24-15)18(22)20-8-10-23-11-9-20/h1-7,12-13H,8-11H2,(H,19,21)/b16-13+
• InChI Key: IROAFOTXKWTDFL-DTQAZKPQSA-N
• Canonical SMILES: C1COCCN1C(=O)C(=CC2=CC=CS2)NC(=O)C3=CC=CC=C3
• Isomeric SMILES: C1COCCN1C(=O)/C(=C\C2=CC=CS2)/NC(=O)C3=CC=CC=C3
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

N-[1-(4-morpholinylcarbonyl)-2-(2-thienyl)vinyl]benzamide, also known as THIQ, is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. THIQ is a synthetic compound that belongs to the class of compounds known as benzamides.

Mechanism of Action

N-[1-(4-morpholinylcarbonyl)-2-(2-thienyl)vinyl]benzamide acts as a partial agonist at the dopamine D3 receptor, which means that it activates the receptor to a lesser extent than a full agonist. This partial activation may make N-[1-(4-morpholinylcarbonyl)-2-(2-thienyl)vinyl]benzamide useful in the treatment of drug addiction, as it may help to reduce the reinforcing effects of drugs of abuse.
Biochemical and Physiological Effects:
Studies have shown that N-[1-(4-morpholinylcarbonyl)-2-(2-thienyl)vinyl]benzamide can reduce drug-seeking behavior in animal models of addiction. N-[1-(4-morpholinylcarbonyl)-2-(2-thienyl)vinyl]benzamide has also been shown to reduce the effects of cocaine and other drugs of abuse on dopamine signaling in the brain. Additionally, N-[1-(4-morpholinylcarbonyl)-2-(2-thienyl)vinyl]benzamide has been shown to have neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(4-morpholinylcarbonyl)-2-(2-thienyl)vinyl]benzamide in lab experiments is that it has a high affinity for the dopamine D3 receptor, which makes it useful for studying dopamine signaling. However, N-[1-(4-morpholinylcarbonyl)-2-(2-thienyl)vinyl]benzamide has limitations as well. For example, it can be difficult to work with due to its low solubility in water.

Future Directions

There are several areas of future research that could be pursued with N-[1-(4-morpholinylcarbonyl)-2-(2-thienyl)vinyl]benzamide. One area of research could focus on developing new compounds that are based on the structure of N-[1-(4-morpholinylcarbonyl)-2-(2-thienyl)vinyl]benzamide and have improved pharmacological properties. Another area of research could focus on the use of N-[1-(4-morpholinylcarbonyl)-2-(2-thienyl)vinyl]benzamide in combination with other drugs or therapies for the treatment of addiction and other disorders. Finally, future research could focus on understanding the molecular mechanisms underlying the effects of N-[1-(4-morpholinylcarbonyl)-2-(2-thienyl)vinyl]benzamide on dopamine signaling and other physiological processes.

Synthesis Methods

The synthesis of N-[1-(4-morpholinylcarbonyl)-2-(2-thienyl)vinyl]benzamide involves the reaction of 2-thiophenecarboxylic acid with thionyl chloride to form 2-thiophenyl chloride. This compound is then reacted with N-(4-morpholinyl)formamide to produce N-(4-morpholinyl)-2-thiophenylacetamide. Finally, this compound is reacted with benzoyl chloride to produce N-[1-(4-morpholinylcarbonyl)-2-(2-thienyl)vinyl]benzamide.

Scientific Research Applications

N-[1-(4-morpholinylcarbonyl)-2-(2-thienyl)vinyl]benzamide has been the subject of scientific research due to its potential therapeutic applications. One area of research has focused on the use of N-[1-(4-morpholinylcarbonyl)-2-(2-thienyl)vinyl]benzamide as a ligand for the dopamine D3 receptor. Studies have shown that N-[1-(4-morpholinylcarbonyl)-2-(2-thienyl)vinyl]benzamide has a high affinity for the dopamine D3 receptor, which may make it useful in the treatment of drug addiction and other disorders that involve dopamine signaling.